Cas no 62238-34-0 (4-HEPTENAL)

• Product Name: 4-HEPTENAL
• CAS No: 62238-34-0
• Molecular Formula: C₇H₁₂O
• Molecular Weight: 112.16958
• CID: 956354
• PubChem ID: 71590

4-HEPTENAL Properties

Names and Identifiers

• 4-HEPTENAL
• 5-hepten-1-al
• D90892
• VVGOCOMZRGWHPI-UHFFFAOYSA-N
• c4-heptenal
• 62238-34-0
• AKOS028109094
• hept-4-enal
• FT-0623864
• DTXSID40863934
• 4-Heptenal, (4Z)-
• UNII-C80KP0OKXY
• C80KP0OKXY
• DB-253202
• (E)-4-hepten-1-al

• InChIKey： VVGOCOMZRGWHPI-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H12O/c1-2-3-4-5-6-7-8/h3-4,7H,2,5-6H2,1H3
• SMILES： CCC=CCCC=O

Computed Properties

• Exact Mass: 112.08886
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 112.088815002g/mol
• Heavy Atom Count: 8
• Complexity: 74.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• Boiling Point: 152 ºC
• Flash Point: 35 ºC
• Density: 0.830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Medium-chain aldehydes